Cas no 180147-82-4 (4-(3-Boc-aminopropyl)aniline)

4-(3-Boc-aminopropyl)aniline structure
4-(3-Boc-aminopropyl)aniline structure
Product name:4-(3-Boc-aminopropyl)aniline
CAS No:180147-82-4
MF:C14H22N2O2
MW:250.33668
MDL:MFCD11921852
CID:858646
PubChem ID:39353167

4-(3-Boc-aminopropyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Boc-aminopropyl)aniline
    • [3-(4-amino-phenyl)-propyl]-carbamic acid tert-butyl ester
    • tert-butyl N-[3-(4-aminophenyl)propyl]carbamate
    • TERT-BUTYL N-(3-(4-AMINOPHENYL)PROPYL)CARBAMATE
    • Carbamic acid, N-[3-(4-aminophenyl)propyl]-, 1,1-dimethylethyl ester
    • [3-(4-Aminophenyl)propyl]carbamic acid tert-butyl ester
    • t-butyl [3-(4-aminophenyl)propyl]carbamate
    • EN300-1086748
    • SCHEMBL4039313
    • DTXSID00653772
    • tert-Butyl [3-(4-aminophenyl)propyl]carbamate
    • tert-butyl 4-aminophenethylmethylcarbamate
    • C77987
    • CARBAMIC ACID, N-(3-(4-AMINOPHENYL)PROPYL)-, 1,1-DIMETHYLETHYL ESTER
    • (3-(4-AMINOPHENYL)PROPYL)CARBAMIC ACID TERT-BUTYL ESTER
    • DB-336568
    • 7GAB5Q6UTW
    • 1,1-DIMETHYLETHYL N-(3-(4-AMINOPHENYL)PROPYL)CARBAMATE
    • FINXOGYWGUOYQV-UHFFFAOYSA-N
    • tert-Butyl (3-(4-aminophenyl)propyl)carbamate
    • tert-Butyl(3-(4-aminophenyl)propyl)carbamate
    • 180147-82-4
    • DB-335727
    • MDL: MFCD11921852
    • Inchi: InChI=1S/C14H22N2O2/c1-14(2,3)18-13(17)16-10-4-5-11-6-8-12(15)9-7-11/h6-9H,4-5,10,15H2,1-3H3,(H,16,17)
    • InChI Key: FINXOGYWGUOYQV-UHFFFAOYSA-N
    • SMILES: CC(C)(C)OC(=O)NCCCC1=CC=C(C=C1)N

Computed Properties

  • Exact Mass: 250.16826
  • Monoisotopic Mass: 250.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.4Ų
  • XLogP3: 2.6

Experimental Properties

  • PSA: 64.35

4-(3-Boc-aminopropyl)aniline Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1086748-0.05g
tert-butyl N-[3-(4-aminophenyl)propyl]carbamate
180147-82-4 95%
0.05g
$94.0 2023-10-27
Enamine
EN300-1086748-2.5g
tert-butyl N-[3-(4-aminophenyl)propyl]carbamate
180147-82-4 95%
2.5g
$660.0 2023-10-27
eNovation Chemicals LLC
Y1349181-250mg
[3-(4-Amino-phenyl)-propyl]-carbamic acid tert-butyl ester
180147-82-4 95%
250mg
$240 2025-02-19
1PlusChem
1P00226D-5g
Carbamic acid, N-[3-(4-aminophenyl)propyl]-, 1,1-dimethylethyl ester
180147-82-4 97%
5g
$904.00 2024-06-18
Enamine
EN300-1086748-0.25g
tert-butyl N-[3-(4-aminophenyl)propyl]carbamate
180147-82-4 95%
0.25g
$201.0 2023-10-27
Aaron
AR0022EP-1g
Carbamic acid, N-[3-(4-aminophenyl)propyl]-, 1,1-dimethylethyl ester
180147-82-4 97%
1g
$336.00 2025-02-11
eNovation Chemicals LLC
Y1349181-250mg
[3-(4-Amino-phenyl)-propyl]-carbamic acid tert-butyl ester
180147-82-4 95%
250mg
$240 2024-07-28
eNovation Chemicals LLC
Y1349181-5g
[3-(4-Amino-phenyl)-propyl]-carbamic acid tert-butyl ester
180147-82-4 95%
5g
$1780 2025-02-19
eNovation Chemicals LLC
Y1349181-250mg
[3-(4-Amino-phenyl)-propyl]-carbamic acid tert-butyl ester
180147-82-4 95%
250mg
$240 2025-02-19
eNovation Chemicals LLC
Y1349181-100mg
[3-(4-Amino-phenyl)-propyl]-carbamic acid tert-butyl ester
180147-82-4 95%
100mg
$185 2025-02-19

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